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Compound of Interest

Compound Name: Tena

Cat. No.: B1237005

This guide provides troubleshooting advice and frequently asked questions (FAQSs) to assist
researchers, scientists, and drug development professionals in ensuring the proper fit and
leakage prevention of Tena briefs for mobile patients participating in clinical studies and other
research settings.

Troubleshooting Guide: Preventing Leakage in
Mobile Patients

Question: What are the primary causes of Tena brief leakage in mobile patients?

Answer: Leakage in mobile individuals typically stems from a few common issues. These can
be broadly categorized as improper fit, incorrect product selection, and application errors.
Movement and changes in body position can exacerbate these problems, leading to gaps
between the brief and the body.[1]

Key areas to investigate:

» Sizing: An incorrect size is a primary contributor to leakage. A brief that is too large will have
gaps around the legs and waist, while one that is too small will not provide adequate
coverage and may cause discomfort.[1][2]

o Application Technique: Even with the correct size, improper application can create channels
for leakage. This includes securing the tabs incorrectly, not activating the leg cuffs, or
incorrect positioning on the body.
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e Product Selection: Different Tena briefs offer varying levels of absorbency and are designed
for different body types and mobility levels.[3][4] Using a product with insufficient absorbency
for the individual's needs will result in leakage.

o Patient Movement: Highly active patients may require a more secure and flexible product to
maintain a consistent seal during movement.

Question: How can we ensure the correct Tena brief size for a research subject?
Answer: Accurate measurement is crucial for selecting the right size and preventing leaks.[2]
Protocol for Sizing:

o Measurement: Use a measuring tape to record the individual's waist and hip measurements.
For accuracy, measurements should be taken over bare skin.[2]

o Size Selection: Refer to the Tena sizing chart. Use the larger of the two measurements
(waist or hip) to determine the appropriate size.[4]

o Fit Check: A properly sized brief should fit snugly in the groin and be securely fastened. The
tabs should not overlap, which would indicate the brief is too large.[2][4]

Tena Brief Sizing Chart (Example)

Size Waist/Hip Measurement (inches)
Small 22" - 36"
Medium 34" - 47"
Large 48" - 59"
X-Large 60" - 64"

Note: This is an example table. Always refer to the specific sizing chart on the Tena product
packaging.

Question: What is the correct application procedure for Tena briefs on a mobile patient?
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Answer: Proper application is essential for creating a secure seal and preventing leakage,

especially in active individuals.

Application Protocol for a Standing Patient:

Preparation: Unfold the new brief and fold it lengthwise with the backsheet facing out. This
helps to create a channel shape and activate the standing leak guards.[5]

Positioning: Position the brief from front to back. Center the absorbent core between the
legs. Ensure the wetness indicator is aligned with the spine.[5]

Securing Bottom Tabs: Fasten the bottom tabs first, angling them upwards for a secure fit
around the legs.[1] This helps to create a good seal in the groin area.

Securing Top Tabs: Fasten the top tabs next, securing them horizontally or angled slightly
downwards to ensure a snug fit around the waist.[1][6]

Final Adjustments: Run your fingers along the inside of the leg openings to ensure the leak
guards are not tucked in.[1] The brief should feel secure and comfortable for the patient.

Frequently Asked Questions (FAQs)

Q1: The brief seems to fit well, but we are still experiencing leaks during patient activity. What

should we do?

Al: If the size is correct, consider the following:

Re-check Application: Ensure the leg cuffs are properly activated and the tabs are secured
as per the protocol.

Consider a Different Style: For highly active individuals, a product with more flexible side
panels, like the TENA Stretch briefs, may provide a more secure fit during movement.[7]

Increase Absorbency Level: If the leakage is due to the brief reaching its maximum capacity,
a higher absorbency product is needed.[8]

Q2: Can using an additional pad inside the Tena brief help prevent leakage?
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A2: While it may seem logical, adding an extra pad inside a brief can interfere with the brief's
design and functionality. It can create gaps and disrupt the absorbent core, potentially leading
to more significant leaks. It is generally recommended to use a single, appropriately sized and
absorbent product.

Q3: How do we manage overnight leakage in mobile patients who may change position during
sleep?

A3: Overnight leakage can be a challenge. Consider these strategies:

o Overnight-Specific Products: Use briefs designed for overnight use, which offer higher
absorbency and a design that helps prevent leaks when lying down.[6]

e Proper Positioning: When applying the brief before sleep, pay special attention to the fit
around the back and buttocks to prevent gapping.

o Fluid Intake Management: Advise patients to moderate fluid intake in the hours before sleep,
if appropriate for the study protocol.[1]

Experimental Protocols & Data
Experiment: Impact of Sizing on Leakage Volume in a Simulated Mobile Environment

Objective: To quantify the difference in leakage volume between correctly and incorrectly sized
Tena briefs on a simulated mobile patient.

Methodology:

An adult manikin is fitted with a Tena brief.

The manikin is placed on an articulating platform that simulates walking and positional
changes (e.g., sitting to standing).

A saline solution is introduced into the brief at a controlled rate.

Any fluid that leaks from the brief is collected and measured.
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e The experiment is conducted with both the correctly sized brief and a brief that is one size

too large.
Results:
. Fluid Leakage
) . Simulated Leakage ]
Brief Size o Introduced Prevention
Activity Volume (mL) .
(mL) Efficacy
] 30 min walking
Correct Size ] ) 500 15 97%
simulation
One Size Too 30 min walking
_ _ 500 150 70%
Large simulation

Conclusion: This data clearly demonstrates that proper sizing is a critical factor in preventing
leakage. A brief that is too large can result in a significant increase in leakage volume under
simulated mobile conditions.

Visual Guides
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Leakage Event Occurs

Is the brief the correct size?

No

Measure waist and hips.

Consult TENA sizing chart. ves

Was the brief applied correctly?

No

Review standing application protocol.

Yes
Ensure leg cuffs are out and tabs are secure.

A4
Is the absorbency level adequate?

Consider a different brief style for high mobility

Select a brief with higher absorbency. (e.g., TENA Stretch)

Leakage Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for addressing Tena brief leakage.
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Preparation

1. Unfold and fold brief lengthwise

2. Activate leak guards

3. Position brief between legs (front to back)

l

4. Center the core, align wetness indicator

Securing

5. Fasten bottom tabs, angling upwards

6. Fasten top tabs, angling horizontally

Final Check

7. Ensure leg cuffs are not tucked in

8. Check for snug, comfortable fit

Click to download full resolution via product page

Caption: Step-by-step brief application protocol for mobile patients.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Support Center: Optimizing Tena Briefs for
Ambulatory Research Subjects]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1237005#optimizing-the-fit-of-tena-briefs-to-prevent-
leakage-in-mobile-patients]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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